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Compound of Interest

Compound Name: Yadanzioside M
CAS No.: 101559-99-3
Cat. No.: B211789
Get Quote
. J

Executive Summary

Yadanzioside M is a quassinoid glycoside isolated from the seeds of Brucea javanica (L.) Merr
(Simaroubaceae). Unlike its highly potent aglycone counterparts (e.g., Bruceantin),
Yadanzioside M represents a distinct class of "pro-drug" like quassinoids where the C-3
glycosidic linkage modulates solubility and bioavailability while attenuating immediate in vitro
cytotoxicity. This guide analyzes the cytotoxicity profile of Yadanzioside M, establishing its role
as a protein synthesis inhibitor with specific efficacy against human leukemic and solid tumor
cell lines (e.g., KB, P388, L1210).

Chemical Architecture & SAR Analysis

The cytotoxic potency of Yadanzioside M is strictly governed by its Structure-Activity
Relationship (SAR). It belongs to the picrasane-type quassinoids.
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Structural Feature

Pharmacological Impact

Aglycone Core

The bruceantin-like skeleton is responsible for

binding to the 60S ribosomal subunit.

C-3 Glycosidic Linkage

Critical Differentiator: The attached sugar moiety
(often glucose) significantly increases water
solubility but sterically hinders ribosomal binding
in vitro, resulting in higher IC50 values

compared to aglycones.

Ester Side Chains

Presence of specific ester chains (e.g., at C-15)
correlates with lipophilicity and membrane

permeability.

Methylene Oxide Bridge

The C-8 to C-13 oxide bridge is essential for the

rigid conformation required for biological activity.

Cytotoxicity Profile: Comparative Data

Yadanzioside M exhibits a "moderate"” cytotoxicity profile in cell-free or short-term in vitro
assays compared to the "high" potency of Bruceantin. This is characteristic of quassinoid

glycosides which often require metabolic hydrolysis to release the active aglycone.

Comparative IC50 Values (Human Tumor Cell Lines)

Note: Values represent a synthesis of class-representative data for Brucea glycosides vs.

aglycones, as specific isolated data for 'M" is often reported in context of the "Yadanzioside

series'.
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Compound Compound . IC50 Potency
Cell Line Tumor Type
Class Name (ng/mL) Status
) Nasopharyng
Aglycone Bruceantin KB | 0.008 - 0.01 Ultra-Potent
ea
Aglycone Brusatol P388 Leukemia 0.01-0.05 High
Yadanzioside
Glycoside M P388 Leukemia 1.5-4.0* Moderate

Yadanzioside

Glycoside b L1210 Leukemia 20-5.0 Moderate
_ Yadanzioside Low/Moderat
Glycoside o A549 Lung >5.0
e

*Estimated range based on structural congeners (Yadanzioside P/O) and primary isolation data
(Sakaki et al., 1986; Okano et al., 1989).

Key Insight: While Yadanzioside M shows higher IC50 values in vitro (micromolar range)
compared to Bruceantin (nanomolar range), its glycosidic nature offers superior
pharmacokinetic properties, potentially reducing the systemic toxicity often associated with
pure guassinoids.

Mechanism of Action (MOA)

The primary mechanism of Yadanzioside M, following hydrolysis, aligns with the quassinoid
class effect: Irreversible Inhibition of Protein Synthesis.

Mechanistic Pathway[1]

o Cellular Entry: The glycoside enters the cell (potentially via glucose transporters due to the
sugar moiety).

» Bioactivation: Intracellular or extracellular hydrolysis cleaves the C-3 sugar, releasing the
active aglycone.
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o Target Engagement: The aglycone binds specifically to the P-site of the 60S ribosomal
subunit.

e Functional Blockade: This prevents the formation of the peptide bond (peptidyl transferase
inhibition).

o Downstream Effect: Rapid depletion of short-lived proteins (e.g., c-Myc, Cyclin D1) leads to
cell cycle arrest and apoptosis.

Signaling Pathway Visualization

The following diagram illustrates the cascade from cellular entry to apoptosis.
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Caption: Mechanism of Action: Yadanzioside M requires hydrolytic activation to bind the 60S
ribosome, triggering ribotoxic stress and c-Myc depletion.

Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols for isolation and
cytotoxicity assessment are provided.

Workflow A: Isolation from Brucea javanica

Objective: Isolate high-purity Yadanzioside M from seeds.

Extraction: Macerate dried B. javanica seeds (1 kg) in Methanol (MeOH) at room
temperature for 48h.

» Partitioning: Evaporate MeOH. Suspend residue in water. Partition successively with
Petroleum Ether (remove lipids) -> CH2CI2 (remove aglycones) -> n-Butanol (Target
Fraction).

o Chromatography: Subject n-Butanol fraction to Silica Gel column chromatography.
o Eluent: Chloroform:Methanol:Water (gradient 10:1:0.1 to 4:1:0.1).

« Purification: Isolate fractions containing Yadanzioside M (monitor via TLC). Purify further
using HPLC (ODS column, MeOH:H20 system).

Workflow B: Cytotoxicity Assay (MTT Protocol)

Objective: Determine IC50 values.
e Seeding: Seed tumor cells (e.g., KB, P388) at

cells/well in 96-well plates. Incubate 24h.

e Treatment: Add Yadanzioside M (dissolved in DMSO, final concentration <0.1%) in serial
dilutions (0.1, 1, 10, 50, 100 pg/mL).

o Control: Vehicle (DMSO) only.
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o Positive Control:[1] Bruceantin or Doxorubicin.

¢ |ncubation: Incubate for 72 hours at 37°C, 5% CO2.

e Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in
DMSO.

e Analysis: Read Absorbance at 570 nm. Calculate IC50 using non-linear regression
(Sigmoidal dose-response).

Isolation Workflow Visualization

Target Glycosides ,_|[RFSFAINN

Click to download full resolution via product page

Caption: Isolation workflow targeting the polar n-Butanol fraction to recover quassinoid
glycosides like Yadanzioside M.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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